Cas no 651728-03-9 (1,1':4',1''-Terphenyl, 4''-methyl-3-nitro-)

• Product Name: 1,1':4',1''-Terphenyl, 4''-methyl-3-nitro-
• CAS No: 651728-03-9
• MF: C₁₉H₁₅NO₂
• MW: 289.327904939651
• CID: 404082
• PubChem ID: 71376657
• Update Time: 2025-04-19

1,1':4',1''-Terphenyl, 4''-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1':4',1''-Terphenyl, 4''-methyl-3-nitro-
• 1-[4-(4-methylphenyl)phenyl]-3-nitrobenzene
• 3~4~-Methyl-1~3~-nitro-1~1~,2~1~:2~4~,3~1~-terphenyl
• DTXSID90799330
• 651728-03-9

• Inchi： 1S/C19H15NO2/c1-14-5-7-15(8-6-14)16-9-11-17(12-10-16)18-3-2-4-19(13-18)20(21)22/h2-13H,1H3
• InChI Key： MRBOQXOALIACBT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1C=CC(=CC=1)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 289.11035
• Monoisotopic Mass: 289.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14